Cas no 1260987-39-0 (N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1260987-39-0
• MF: C₂₂H₁₈ClN₅O₂
• MW: 419.863623142242
• CID: 5397542
• Update Time: 2025-06-08

N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-5-(4-phenoxyanilino)-2H-triazole-4-carboxamide
• N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H18ClN5O2/c1-14-7-8-16(13-19(14)23)25-22(29)20-21(27-28-26-20)24-15-9-11-18(12-10-15)30-17-5-3-2-4-6-17/h2-13H,1H3,(H,25,29)(H2,24,26,27,28)
• InChI Key： QQSWWRDFHCCQLT-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=C(OC3=CC=CC=C3)C=C2)C(C(NC2=CC=C(C)C(Cl)=C2)=O)=NN1

Computed Properties

• Exact Mass: 419.115
• Monoisotopic Mass: 419.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1260987-39-0): An Overview of a Promising Compound in Medicinal Chemistry

N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1260987-39-0) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the triazole ring in the structure confers stability and enhances the compound's pharmacological profile.

The N-(3-chloro-4-methylphenyl) substituent and the 5-[(4-phenoxyphenyl)amino] group are critical components that contribute to the compound's biological activity. The chloro and methyl groups on the phenyl ring provide additional hydrophobicity and electronic effects, which can influence the compound's binding affinity to specific targets. The phenoxyphenyl moiety, on the other hand, is known for its ability to interact with various biological receptors and enzymes, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazole-based compounds have long been used as antifungals due to their ability to inhibit ergosterol biosynthesis, a critical process in fungal cell membrane formation. Research has shown that this specific triazole derivative exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

Beyond its antifungal properties, N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to a reduction in cell viability and an increase in apoptosis rates.

In addition to its direct therapeutic effects, N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide has been explored as a lead compound for drug development due to its favorable pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability and low toxicity profiles, making it an attractive candidate for further optimization and clinical testing.

The synthesis of N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and versatile, allowing for the facile synthesis of a wide range of triazole derivatives with varying substituents. The subsequent functionalization steps involve coupling reactions to introduce the desired substituents on the phenyl rings.

The structural diversity of triazole derivatives has led to extensive research into their potential applications beyond medicinal chemistry. For example, triazoles have been explored as ligands in coordination chemistry and as building blocks in materials science. The unique electronic properties of triazoles make them suitable for use in organic electronics and photovoltaic devices.

In conclusion, N-(3-chloro-4-methylphenyl)-5-[(4-phenoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1260987-39-0) is a promising compound with a wide range of potential applications in medicinal chemistry and beyond. Its robust biological activity, favorable pharmacokinetic properties, and versatile synthetic methods make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.